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Compound of Interest

Compound Name: Triisopropoxyvanadium(v)oxide

Cat. No.: B13100941

An In-depth Overview of the Chemical Properties, Synthesis, and Catalytic Applications of a
Versatile Vanadium Compound.

Triisopropoxyvanadium(V) oxide, also known as vanadium(V) oxytriisopropoxide, is an
organometallic compound with the chemical formula OV[OCH(CHs)z]s. This moisture-sensitive,
flammable liquid is a versatile reagent and catalyst precursor with significant applications in
organic synthesis and materials science. This technical guide provides a comprehensive
overview of its chemical properties, experimental protocols, and catalytic mechanisms, tailored
for researchers, scientists, and professionals in drug development.

Core Chemical and Physical Properties

Triisopropoxyvanadium(V) oxide is a colorless to pale yellow or orange-yellow liquid. It is
miscible with organic solvents such as toluene, hexane, and isopropanol but is insoluble in
water. The compound is sensitive to moisture and air, necessitating handling and storage under
an inert atmosphere.

Quantitative Data Summary
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Property Value

CAS Number 5588-84-1

Molecular Formula CoH2104V

Molecular Weight 244.20 g/mol

Appearance Colorless to pale yellow-orange liquid
Melting Point -11°Cto-14 °C

Boiling Point 80-82 °C at 2 mmHg

Density 1.035 g/mL at 25 °C

Refractive Index

n20/D 1.479

Flash Point

45 °C (113 °F)

Experimental Protocols

Synthesis of Triisopropoxyvanadium(V) Oxide

A common method for the laboratory synthesis of triisopropoxyvanadium(V) oxide involves the

alcoholysis of vanadyl trichloride (VOCIs) with isopropanol. The reaction should be carried out

under an inert atmosphere (e.g., nitrogen or argon) due to the moisture sensitivity of the

reactants and products.

Materials:

Vanady! trichloride (VOCI3)

Anhydrous isopropanol

Distillation apparatus

Anhydrous, non-polar solvent (e.g., hexane or toluene)

Anhydrous ammonia or a suitable amine (for scavenging HCI)

Schlenk line or glovebox for inert atmosphere operations
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Procedure:

Under a positive pressure of inert gas, dissolve vanadyl trichloride in a suitable anhydrous,
non-polar solvent in a Schlenk flask.

Cool the solution in an ice bath.

Slowly add a stoichiometric excess of anhydrous isopropanol to the cooled solution with
vigorous stirring. The reaction is exothermic and will produce hydrogen chloride (HCI) gas.

To neutralize the HCI produced, bubble anhydrous ammonia gas through the reaction
mixture or add a stoichiometric amount of a non-coordinating base like pyridine. This will
precipitate ammonium chloride.

After the addition is complete, allow the reaction mixture to slowly warm to room temperature
and stir for several hours to ensure complete reaction.

Filter the mixture under inert atmosphere to remove the ammonium chloride precipitate.

The solvent and any excess isopropanol are removed from the filtrate under reduced
pressure.

The resulting crude triisopropoxyvanadium(V) oxide is then purified by vacuum distillation to
yield a colorless to pale yellow liquid.

Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR: The proton NMR spectrum will show characteristic signals for the isopropoxy
groups. A septet for the methine proton (CH) and a doublet for the methyl protons (CHs) are
expected.

e 13C NMR: The carbon NMR spectrum will show two distinct signals corresponding to the

methine and methyl carbons of the isopropoxy ligands.

e 31V NMR: Vanadium-51 NMR spectroscopy is a powerful tool for characterizing vanadium
complexes. For triisopropoxyvanadium(V) oxide, a single sharp resonance is expected, with
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a chemical shift that is characteristic of a V(V) center in a tetrahedral or distorted tetrahedral
environment.

Infrared (IR) Spectroscopy: The IR spectrum of triisopropoxyvanadium(V) oxide will exhibit
characteristic absorption bands. A strong band around 1000-1040 cm™1 is typically assigned to
the V=0 stretching vibration. Other significant bands will be present corresponding to the C-O
and C-H stretching and bending vibrations of the isopropoxy ligands.

Catalytic Applications and Mechanisms

Triisopropoxyvanadium(V) oxide is a widely used catalyst and catalyst precursor, particularly in
oxidation reactions. It is valued for its ability to catalyze a variety of transformations, including
the oxidation of alcohols and the epoxidation of alkenes.

Oxidation of Alcohols

Triisopropoxyvanadium(V) oxide can catalyze the aerobic oxidation of alcohols to aldehydes
and ketones. The general mechanism is believed to involve the formation of a vanadium(V)
alkoxide intermediate, followed by a redox cycle.

Proposed Catalytic Cycle:

e Ligand Exchange: The alcohol substrate coordinates to the vanadium center, displacing one
of the isopropoxy groups to form a vanadium(V) alkoxide intermediate.

o Redox Reaction: The vanadium(V) center is reduced to vanadium(lV) as the alcohol is
oxidized to the corresponding aldehyde or ketone.

o Re-oxidation: The reduced vanadium(IV) species is then re-oxidized back to the active
vanadium(V) state by an oxidant, such as molecular oxygen or a peroxide, completing the
catalytic cycle.
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Caption: Proposed catalytic cycle for the oxidation of alcohols by triisopropoxyvanadium(V)
oxide.

Experimental Workflow for Catalytic Oxidation

The following provides a general workflow for conducting a catalytic oxidation of an alcohol
using triisopropoxyvanadium(V) oxide.
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Caption: General experimental workflow for the catalytic oxidation of an alcohol.
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Safety and Handling

Triisopropoxyvanadium(V) oxide is a flammable liquid and vapor. It is harmful if swallowed or
inhaled and causes skin and serious eye irritation. It is also moisture-sensitive and should be
handled in a well-ventilated area, preferably in a fume hood or glovebox, using appropriate
personal protective equipment, including safety goggles, gloves, and a lab coat. Store in a cool,
dry, well-ventilated area away from heat, sparks, and open flames, under an inert atmosphere.

Conclusion

Triisopropoxyvanadium(V) oxide is a valuable and versatile compound for chemical synthesis
and materials science. Its well-defined chemical properties and catalytic activity in oxidation
reactions make it a subject of ongoing research and an important tool for synthetic chemists.
Proper handling and an understanding of its reactivity are crucial for its safe and effective use
in the laboratory. This guide provides a foundational understanding for researchers and
professionals working with this powerful reagent.

 To cite this document: BenchChem. [Triisopropoxyvanadium(V) Oxide: A Technical Guide for
Researchers and Drug Development Professionals]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b13100941#triisopropoxyvanadium-v-
oxide-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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